Cas no 173780-05-7 (1-Butanone, 3-phenyl-1-(2-thienyl)-)

• Product name: 1-Butanone, 3-phenyl-1-(2-thienyl)-
• CAS No: 173780-05-7
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 1358721

1-Butanone, 3-phenyl-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-phenyl-1-(2-thienyl)-

• Inchi： 1S/C14H14OS/c1-11(12-6-3-2-4-7-12)10-13(15)14-8-5-9-16-14/h2-9,11H,10H2,1H3
• InChI Key： IVRPILDQELTROH-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)CC(C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 230.07662

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 363.5±25.0 °C(Predicted)
• PSA: 17.07